Cas no 22132-98-5 (imino(methyl)(3-methylphenyl)-lambda6-sulfanone)

imino(methyl)(3-methylphenyl)-lambda6-sulfanone structure
22132-98-5 structure
Product Name:imino(methyl)(3-methylphenyl)-lambda6-sulfanone
CAS No:22132-98-5
MF:C8H11NOS
MW:169.244040727615
MDL:MFCD09878524
CID:5037241
PubChem ID:55266631
Update Time:2024-11-07

imino(methyl)(3-methylphenyl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

    • Sulfoximine, S-methyl-S-(3-methylphenyl)-
    • methyl-m-methylphenylsulfoximine
    • GS0103
    • 1-methyl-3-(S-methylsulfonimidoyl)benzene
    • S-METHYL-S-(3-METHYLPHENYL) SULFOXIMINE
    • imino-methyl-(3-methylphenyl)-oxo-$l^{6}-sulfane
    • imino(methyl)(3-methylphenyl)-lambda6-sulfanone
    • DB-214322
    • AKOS006311716
    • imino-methyl-(3-methylphenyl)-oxo-lambda6-sulfane
    • S-METHYL-S-(3-METHYLPHENYL)SULFOXIMINE
    • SCHEMBL1706770
    • imino(methyl)(m-tolyl)-l6-sulfanone
    • F87902
    • EN300-308373
    • 22132-98-5
    • DTXSID501283769
    • MDL: MFCD09878524
    • Inchi: 1S/C8H11NOS/c1-7-4-3-5-8(6-7)11(2,9)10/h3-6,9H,1-2H3
    • InChI Key: QTXLWZLMRDOCNA-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=C(C)C=1)(=N)=O

Computed Properties

  • Exact Mass: 169.05613515g/mol
  • Monoisotopic Mass: 169.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49.3

imino(methyl)(3-methylphenyl)-lambda6-sulfanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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imino(methyl)(3-methylphenyl)-lambda6-sulfanone
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Enamine
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Enamine
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